Cas no 108169-80-8 ([(5R)-3-tert-butyl-4,5-dihydro-1,2-oxazol-5-yl]methanol)

• Product Name: [(5R)-3-tert-butyl-4,5-dihydro-1,2-oxazol-5-yl]methanol
• CAS No: 108169-80-8
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 2870139
• PubChem ID: 10997298
• Update Time: 2025-04-21

[(5R)-3-tert-butyl-4,5-dihydro-1,2-oxazol-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 108169-80-8
• (R)-(3-(tert-Butyl)-4,5-dihydroisoxazol-5-yl)methanol
• [(5R)-3-tert-butyl-4,5-dihydro-1,2-oxazol-5-yl]methanol

• Inchi： 1S/C8H15NO2/c1-8(2,3)7-4-6(5-10)11-9-7/h6,10H,4-5H2,1-3H3/t6-/m1/s1
• InChI Key： QKZPPUZEXMEYMU-ZCFIWIBFSA-N
• SMILES： O1[C@@H](CO)CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines